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Compound of Interest

Compound Name: Rediocide C

Cat. No.: B8261911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the reported antimycobacterial activities of

Rediocide C and Rediocide A. The objective is to present available experimental data to inform

research and development efforts in the field of novel antitubercular agents.

Summary of Antimycobacterial Activity
A review of the current scientific literature reveals that Rediocide C has been evaluated for its

activity against Mycobacterium tuberculosis. In contrast, there is a notable absence of

published data on the antimycobacterial activity of Rediocide A. The primary research focus for

Rediocide A has been on its potential as an anticancer and immunomodulatory agent.

The available quantitative data for Rediocide C is summarized in the table below.

Compound
Mycobacterial
Strain

Method

Minimum
Inhibitory
Concentration
(MIC)

Reference

Rediocide C
Mycobacterium

tuberculosis
Not Specified 3.84 mM [1]

Rediocide A
Mycobacterium

tuberculosis
-

No Data

Available
-
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Experimental Protocols
While the specific experimental details for the MIC determination of Rediocide C are not

provided in the available literature, a common and standardized method for assessing the

antimycobacterial activity of compounds is the Resazurin Microtiter Assay (REMA). A detailed,

generalized protocol for this assay is provided below.

Resazurin Microtiter Assay (REMA) for Mycobacterium
tuberculosis
This colorimetric assay is a widely used method for determining the Minimum Inhibitory

Concentration (MIC) of compounds against M. tuberculosis. The principle lies in the reduction

of the blue resazurin reagent to the pink resorufin by metabolically active mycobacterial cells.

Materials:

Mycobacterium tuberculosis H37Rv strain

Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol and 10% (v/v) ADC (Albumin-

Dextrose-Catalase)

96-well microtiter plates

Test compounds (Rediocide C)

Positive control drug (e.g., Rifampicin)

Negative control (no drug)

Resazurin sodium salt solution (0.02% w/v in sterile distilled water)

Sterile distilled water

Dimethyl sulfoxide (DMSO) for dissolving compounds

Procedure:

Preparation of Inoculum:
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Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth until it reaches the mid-log

phase.

Adjust the turbidity of the bacterial suspension to match a McFarland standard of 1.0.

Dilute the adjusted inoculum 1:20 in fresh Middlebrook 7H9 broth.

Plate Setup:

Add 100 µL of sterile Middlebrook 7H9 broth to all wells of a 96-well plate.

Prepare serial twofold dilutions of the test compounds and the positive control drug directly

in the plate. The final volume in each well will be 100 µL. A column with broth and

inoculum but no drug serves as the growth control. A well with only broth serves as a

sterility control.

Inoculation:

Add 100 µL of the diluted mycobacterial inoculum to each well, except for the sterility

control well.

Incubation:

Seal the plate in a zip-lock bag and incubate at 37°C for 7 days.

Addition of Resazurin:

After the incubation period, add 30 µL of the resazurin solution to each well.

Re-incubate the plate at 37°C for 24-48 hours.

Reading Results:

Observe the color change in the wells. A blue color indicates inhibition of bacterial growth,

while a pink color indicates bacterial growth.

The MIC is defined as the lowest concentration of the compound that prevents the color

change from blue to pink.
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Visualizations
Experimental Workflow for MIC Determination
The following diagram illustrates the general workflow for determining the Minimum Inhibitory

Concentration (MIC) of a compound against Mycobacterium tuberculosis using a broth

microdilution method like REMA.
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Workflow for Antimycobacterial MIC Assay

Logical Relationship of Antimycobacterial Drug
Discovery
The diagram below outlines the logical progression from identifying a potential

antimycobacterial compound to its evaluation.
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Antimycobacterial Compound Evaluation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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